Cas no 1250186-20-9 (2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide)

• Product Name: 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide
• CAS No: 1250186-20-9
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 5046872
• Update Time: 2025-06-11

2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• SHIP-2a
• (R)-2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide
• SHIP 2a
• (4R)-2-oxo-N-prop-2-ynyl-1,3-thiazolidine-4-carboxamide
• (R)-2-Oxo-N-(prop-2-yn-1-yl)thiazolidine-4-carboxamide
• 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide

• Inchi： 1S/C7H8N2O2S/c1-2-3-8-6(10)5-4-12-7(11)9-5/h1,5H,3-4H2,(H,8,10)(H,9,11)/t5-/m0/s1
• InChI Key： MWEQVHWJNCRXGP-YFKPBYRVSA-N
• SMILES： S1C(N[C@H](C(NCC#C)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: -0.2
• Topological Polar Surface Area: 83.5

Experimental Properties

• Density: 1.3±0.1 g/cm3

2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide

Recent Advances in the Study of 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide (CAS: 1250186-20-9)

2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide (CAS: 1250186-20-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and metabolic disorders. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable aspects of 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide is its structural similarity to thiazolidinediones (TZDs), a class of compounds known for their insulin-sensitizing effects. Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of conditions such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). Researchers have also explored its potential as a neuroprotective agent, with preliminary data suggesting efficacy in models of neurodegenerative diseases.

The pharmacological profile of 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide has been further elucidated through advanced techniques such as X-ray crystallography and molecular docking studies. These investigations have revealed its binding affinity for peroxisome proliferator-activated receptors (PPARs), particularly PPAR-γ, which plays a critical role in glucose and lipid metabolism. Additionally, recent pharmacokinetic studies have provided insights into its bioavailability and metabolic stability, addressing some of the challenges associated with its clinical translation.

Despite these promising findings, several challenges remain. For instance, the compound's long-term safety profile and potential off-target effects require further investigation. Recent studies have also highlighted the need for optimized synthetic routes to improve yield and purity, which are critical for large-scale production. Collaborative efforts between academia and industry are underway to address these issues, with the goal of advancing this compound into preclinical and clinical trials.

In conclusion, 2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological effects and structural novelty position it as a potential lead compound for the development of next-generation therapeutics. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in diverse disease models. The continued exploration of this compound holds significant promise for addressing unmet medical needs in metabolic and inflammatory disorders.